Latanoprost ethyl amide
Latanoprost ethyl amide
Latanoprost ethyl amide is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
607351-44-0
VCID:
VC21240985
InChI:
InChI=1S/C25H39NO4/c1-2-26-25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,20-24,27-29H,2,4,9,12-18H2,1H3,(H,26,30)/b8-3-/t20-,21+,22+,23-,24+/m0/s1
SMILES:
CCNC(=O)CCCC=CCC1C(CC(C1CCC(CCC2=CC=CC=C2)O)O)O
Molecular Formula:
C25H39NO4
Molecular Weight:
417.6 g/mol
Latanoprost ethyl amide
CAS No.: 607351-44-0
Cat. No.: VC21240985
Molecular Formula: C25H39NO4
Molecular Weight: 417.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Latanoprost ethyl amide is a prostanoid. |
|---|---|
| CAS No. | 607351-44-0 |
| Molecular Formula | C25H39NO4 |
| Molecular Weight | 417.6 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-N-ethylhept-5-enamide |
| Standard InChI | InChI=1S/C25H39NO4/c1-2-26-25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,20-24,27-29H,2,4,9,12-18H2,1H3,(H,26,30)/b8-3-/t20-,21+,22+,23-,24+/m0/s1 |
| Standard InChI Key | KNXVTDOCIZLXFW-SQACBOECSA-N |
| Isomeric SMILES | CCNC(=O)CCC/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1CC[C@H](CCC2=CC=CC=C2)O)O)O |
| SMILES | CCNC(=O)CCCC=CCC1C(CC(C1CCC(CCC2=CC=CC=C2)O)O)O |
| Canonical SMILES | CCNC(=O)CCCC=CCC1C(CC(C1CCC(CCC2=CC=CC=C2)O)O)O |
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